2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C21H23N3O4/c1-3-5-14-27-18-9-7-6-8-17(18)21(25)22-20-19(23-28-24-20)15-10-12-16(13-11-15)26-4-2/h6-13H,3-5,14H2,1-2H3,(H,22,24,25)
• InChI Key: TXNUWQUAXZHCOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)NC2=NON=C2C3=CC=C(C=C3)OCC

Description

2-Butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a benzamide derivative featuring a 1,2,5-oxadiazole (furazan) core substituted with a 4-ethoxyphenyl group at position 4 and a 2-butoxybenzamide moiety at position 2. Its synthesis likely involves coupling a 2-butoxybenzoyl chloride with a 4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-amine precursor under basic conditions, analogous to methods described for related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide typically involves the following steps:

Formation of the Oxadiazole Ring: This step involves the cyclization of appropriate precursors to form the 1,2,5-oxadiazole ring. Common reagents used in this step include hydrazine derivatives and carboxylic acids or their derivatives.

Attachment of the Benzamide Group: The oxadiazole ring is then coupled with a benzamide derivative under suitable reaction conditions. This step often requires the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Introduction of the Butoxy and Ethoxy Groups: The final step involves the introduction of the butoxy and ethoxy groups through alkylation reactions. Common reagents for this step include alkyl halides and bases such as potassium carbonate.

Industrial Production Methods

Industrial production of 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Alkyl halides, bases, acids, and other nucleophiles or electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has a wide range of scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties.

Agriculture: It is explored for its potential use as a pesticide or herbicide due to its ability to inhibit the growth of certain pests and weeds.

Materials Science: The compound is investigated for its potential use in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Inhibiting Enzymes: It may inhibit the activity of certain enzymes involved in biological processes, leading to therapeutic effects.

Modulating Receptors: The compound may bind to specific receptors on cell surfaces, modulating their activity and triggering downstream signaling pathways.

Interacting with DNA/RNA: It may interact with genetic material, affecting gene expression and cellular functions.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The compound is compared with analogs bearing modifications in the benzamide and oxadiazole-attached phenyl groups. Key structural differences include:

Compound Name	Substituents (Benzamide)	Substituents (Oxadiazole-Phenyl)	Molecular Weight (g/mol)	Melting Point (°C)
2-Butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (Target)	2-butoxy	4-ethoxy	~439.51†	Not reported
4-Ethoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (BH52841)	4-ethoxy	4-ethoxy	353.37	Not reported
2-Bromo-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide (BH52840)	2-bromo	4-ethoxy	388.22	Not reported
N-[4-(4-Chlorophenyl)-1,2,5-oxadiazol-3-yl]-3-fluorobenzamide (46)	3-fluoro	4-chloro	329.73	Not reported
N-[4-(3-Nitrophenyl)-1,2,5-oxadiazol-3-yl]-3-(trifluoromethyl)benzamide (44)	3-(trifluoromethyl)	3-nitro	403.30	Yellow amorphous

Key Observations :

• Substituent Position : The 2-position substitution on the benzamide (e.g., butoxy vs. bromo in BH52840) may sterically hinder interactions with biological targets compared to para-substituted analogs like BH52841 .
• Electronic Effects : Electron-withdrawing groups (e.g., nitro, trifluoromethyl in compound 44) enhance electrophilicity, whereas electron-donating groups (e.g., ethoxy in the target compound) may improve metabolic stability .

†Estimated based on (C24H29N3O5 for a dipropoxy analog).

Physicochemical Properties

• Lipophilicity : The target compound’s butoxy group likely increases logP compared to ethoxy or methoxy analogs, influencing pharmacokinetics .
• Melting Points : Analogs with rigid substituents (e.g., nitro groups) exhibit higher melting points (147–179°C) compared to flexible alkoxy derivatives .

Biological Activity

2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its antioxidant properties, enzyme inhibition capabilities, and anticancer effects.

Chemical Structure and Properties

The compound belongs to the oxadiazole class, which is known for a variety of biological activities. The oxadiazole ring is significant in medicinal chemistry for its ability to interact with biological targets.

Antioxidant Activity

Research indicates that oxadiazole derivatives exhibit significant antioxidant properties. The antioxidant capacity of 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide can be assessed through various assays such as:

• DPPH Radical Scavenging Assay : Measures the ability to neutralize free radicals.
• ABTS Assay : Evaluates the capacity to scavenge ABTS radicals.

A study found that similar oxadiazole compounds demonstrated strong radical scavenging activity, suggesting that 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide may also exhibit comparable effects .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been explored in various studies. Key enzymes targeted include:

• Cholinesterases : Inhibition can lead to increased levels of acetylcholine, which is beneficial in neurodegenerative diseases.
• Tyrosinase : Inhibitors can reduce melanin production, useful in skin whitening agents.

In vitro studies have shown that oxadiazole derivatives can effectively inhibit these enzymes. For instance, a related compound demonstrated significant inhibition against glucosidase and tyrosinase .

Anticancer Activity

The anticancer properties of 2-butoxy-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide are particularly noteworthy. Research indicates that oxadiazole compounds have shown efficacy against various cancer cell lines.

A case study involving similar oxadiazole derivatives revealed:

• Cell Lines Tested : PANC-1 (pancreatic cancer) and HEK293 (human embryonic kidney).
• Mechanism of Action : Induction of apoptosis through signaling pathways.

The study reported strong anticancer activity with IC50 values indicating effective cytotoxicity against pancreatic cancer cells .

Comparative Analysis of Biological Activities

Activity Type	Assay Method	Result Summary
Antioxidant	DPPH, ABTS	Significant radical scavenging activity observed
Enzyme Inhibition	Cholinesterase, Tyrosinase	Effective inhibition noted in related compounds
Anticancer	Cell viability assays	Strong cytotoxic effects on pancreatic cancer cells